![molecular formula C17H18ClN3O2 B3028020 7-Chloro-2-(3,4-dimethoxyphenyl)-6-ethyl-5-methylpyrazolo[1,5-A]pyrimidine CAS No. 1464091-54-0](/img/structure/B3028020.png)
7-Chloro-2-(3,4-dimethoxyphenyl)-6-ethyl-5-methylpyrazolo[1,5-A]pyrimidine
Overview
Description
Scientific Research Applications
Antitumor Activity
The pyridopyrimidine scaffold has been explored for its antitumor potential. Notably, 7-Chloro-2-(3,4-dimethoxyphenyl)-6-ethyl-5-methylpyrazolo[1,5-A]pyrimidine exhibits inhibitory effects on tumor growth. For instance, it has demonstrated antitumor activity against carcinosarcoma in rat models . Further investigations into its mechanism of action and potential clinical applications are warranted.
Kinase Inhibitors
This compound serves as a pharmaceutical intermediate in the synthesis of kinase inhibitors. These inhibitors play a crucial role in disease treatment, particularly in conditions where aberrant kinase activity contributes to pathogenesis . Researchers have explored its potential in developing targeted therapies for various diseases.
Anti-Inflammatory Agents
Through solution-phase parallel synthesis, novel derivatives of pyridopyrimidines have been identified as NF-κB and AP-1 inhibitors . These compounds exhibit anti-inflammatory properties by modulating cytokine levels, including IL-2 and IL-8 . The 7-chloro-substituted variant may hold promise in managing inflammatory disorders.
Breast Cancer Drug Development
While not directly related to this specific compound, it’s worth noting that the pyridopyrimidine moiety is present in relevant drugs. For instance, Palbociclib , a breast cancer drug developed by Pfizer, contains a pyridopyrimidine core. Investigating similar derivatives could lead to novel therapeutic options .
Mechanism of Action
Target of Action
Similar pyridopyrimidine compounds have been reported to inhibit dihydrofolate reductase (dhfr) and some kinases . DHFR plays a crucial role in the synthesis of tetrahydrofolate, which is necessary for the synthesis of pyrimidine and purine .
Mode of Action
It can be inferred from similar compounds that it may inhibit its target enzymes, thereby disrupting their normal function . For instance, pyridopyrimidine drugs inhibit DHFR with high affinity, reducing the quantity of tetrahydrofolate necessary for the synthesis of pyrimidine and purine .
Biochemical Pathways
Based on the known targets, it can be inferred that the compound may affect the pathways involving dhfr and various kinases . By inhibiting DHFR, the compound could disrupt the synthesis of RNA and DNA .
Result of Action
Similar pyridopyrimidine drugs have been reported to stop the synthesis of rna and dna, leading to the death of cancer cells .
properties
IUPAC Name |
7-chloro-2-(3,4-dimethoxyphenyl)-6-ethyl-5-methylpyrazolo[1,5-a]pyrimidine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18ClN3O2/c1-5-12-10(2)19-16-9-13(20-21(16)17(12)18)11-6-7-14(22-3)15(8-11)23-4/h6-9H,5H2,1-4H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OUWDIEFMYZJWHR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C(N2C(=CC(=N2)C3=CC(=C(C=C3)OC)OC)N=C1C)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18ClN3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401139703 | |
Record name | Pyrazolo[1,5-a]pyrimidine, 7-chloro-2-(3,4-dimethoxyphenyl)-6-ethyl-5-methyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401139703 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
331.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
7-Chloro-2-(3,4-dimethoxyphenyl)-6-ethyl-5-methylpyrazolo[1,5-A]pyrimidine | |
CAS RN |
1464091-54-0 | |
Record name | Pyrazolo[1,5-a]pyrimidine, 7-chloro-2-(3,4-dimethoxyphenyl)-6-ethyl-5-methyl- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1464091-54-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Pyrazolo[1,5-a]pyrimidine, 7-chloro-2-(3,4-dimethoxyphenyl)-6-ethyl-5-methyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401139703 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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